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Compound of Interest

Compound Name: Tolimidone

Cat. No.: B1676669

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of Tolimidone, a compound under investigation for various therapeutic
applications. Adherence to these procedures is critical for minimizing risks and complying with
regulatory standards.

Tolimidone: Chemical and Safety Data

A summary of key quantitative data for Tolimidone is presented below, offering a quick
reference for its physical and chemical properties.

Property Value Source
Molecular Formula C11H10N202 PubChem
Molecular Weight 202.21 g/mol PubChem|[1]
White to Off-white Crystalline _ o
Appearance ) Fisher Scientific
Solid
Melting Point 243 °C/469.4 °F Fisher Scientific[2]
N DMSO: 20.2 mg/mL, Ethanol:
Solubility TargetMol[3]
4 mg/mL
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Hazard Statement: Tolimidone is harmful if swallowed, causes skin and serious eye irritation,
and may cause respiratory irritation.[4] Appropriate personal protective equipment (PPE),
including safety goggles, a lab coat, and chemical-resistant gloves, must be worn when
handling this compound.[4]

Step-by-Step Disposal Protocol for Tolimidone

This protocol outlines the essential procedures for the safe disposal of Tolimidone from a
laboratory setting. The primary method of disposal is through an accredited hazardous waste

management program.

Waste Segregation and Collection
e Solid Waste:

o Collect all solid Tolimidone waste, including unused product and contaminated materials
(e.g., weighing boats, contaminated paper towels), in a designated, clearly labeled, and
sealable hazardous waste container.

o Ensure the container is compatible with the chemical to prevent any leaks or degradation

of the container.
e Liquid Waste:

o Collect solutions containing Tolimidone in a separate, labeled, and sealable hazardous

waste container.

o Do not mix Tolimidone solutions with other solvent waste streams unless their
compatibility has been verified to avoid unintended chemical reactions.

Labeling of Waste Containers

Proper labeling is crucial for the safe handling and disposal of hazardous waste. All containers
holding Tolimidone waste must be clearly labeled with the following information:

e The words "Hazardous Waste"

e The full chemical name: "Tolimidone"
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e The CAS Number: 41964-07-2

e Associated hazard symbols (e.g., irritant, harmful)

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and
environmental contamination.

o Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and
ensure it is well-ventilated.

o Absorb Spill: Use an inert absorbent material, such as vermiculite or sand, to contain and
absorb the spilled Tolimidone.

o Collect Waste: Carefully collect the absorbed material and any contaminated debris into a
designated hazardous waste container.

o Decontaminate Area: Clean the spill area thoroughly with an appropriate solvent and then
soap and water. Collect all cleaning materials as hazardous waste.

Final Disposal Procedure

All waste containing Tolimidone must be disposed of through your institution's Environmental
Health and Safety (EHS) department or a certified hazardous waste contractor.

» Do not dispose of Tolimidone down the drain or in regular trash.

o Contact your EHS office to schedule a pickup for your properly segregated and labeled
Tolimidone waste containers.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the proper disposal process for Tolimidone,
the following workflow diagram has been created.
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Caption: Workflow for the safe disposal of Tolimidone waste.

By following these detailed procedures and utilizing the provided visual guide, laboratory
personnel can ensure the safe and compliant disposal of Tolimidone, thereby fostering a
secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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